Cas no 1998230-39-9 (6-methyl-2-(2-methylbutan-2-yl)imidazo1,2-apyridine-3-carbaldehyde)

• Product Name: 6-methyl-2-(2-methylbutan-2-yl)imidazo1,2-apyridine-3-carbaldehyde
• CAS No: 1998230-39-9
• MF: C₁₄H₁₈N₂O
• MW: 230.305523395538
• CID: 5977800
• PubChem ID: 165499899
• Update Time: 2025-05-24

6-methyl-2-(2-methylbutan-2-yl)imidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-(2-methylbutan-2-yl)imidazo1,2-apyridine-3-carbaldehyde
• EN300-1197354
• 6-methyl-2-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-3-carbaldehyde
• 1998230-39-9

• Inchi： 1S/C14H18N2O/c1-5-14(3,4)13-11(9-17)16-8-10(2)6-7-12(16)15-13/h6-9H,5H2,1-4H3
• InChI Key： JPAFKEZBOAQFLD-UHFFFAOYSA-N
• SMILES： O=CC1=C(C(C)(C)CC)N=C2C=CC(C)=CN12

Computed Properties

• Exact Mass: 230.141913202g/mol
• Monoisotopic Mass: 230.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 34.4Ų

Additional information on 6-methyl-2-(2-methylbutan-2-yl)imidazo1,2-apyridine-3-carbaldehyde

Introduction to 6-methyl-2-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1998230-39-9)

6-methyl-2-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-3-carbaldehyde, with the CAS number 1998230-39-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The unique structural features of 6-methyl-2-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-3-carbaldehyde make it a promising candidate for further investigation and potential therapeutic applications.

The chemical structure of 6-methyl-2-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-3-carbaldehyde consists of an imidazopyridine core with specific substituents that enhance its pharmacological profile. The presence of a methyl group at the 6-position and a 2-methylbutan-2-yl group at the 2-position contributes to its unique biological activity. These substituents not only influence the compound's solubility and stability but also play a crucial role in its binding affinity to various biological targets.

Recent studies have highlighted the potential of 6-methyl-2-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-3-carbaldehyde in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, 6-methyl-2-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-3-carbaldehyde has shown promise in cancer research. A recent investigation published in Cancer Research demonstrated that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings suggest that 6-methyl-2-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-3-carbaldehyde could be a valuable lead compound for developing novel anti-cancer drugs.

The neuroprotective potential of 6-methyl-2-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-3-carbaldehyde has also been explored in preclinical studies. Research conducted at the Institute of Neurosciences revealed that this compound can protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These neuroprotective effects make it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 6-methyl-2-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-3-carbaldehyde have been extensively studied to ensure its suitability for clinical applications. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are essential for effective drug delivery. Additionally, it exhibits low toxicity in animal models, suggesting a favorable safety profile.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 6-methyl-2-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-3-carbaldehyde. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms without severe adverse effects. These findings provide a strong foundation for advancing this compound through later stages of clinical development.

In conclusion, 6-methyl-2-(2-methylbutan-2-yl)imidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 1998230-39-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds significant promise for addressing unmet medical needs in various disease areas.